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Compound of Interest

Compound Name: Metacetamol

Cat. No.: B15613020

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Metacetamol, also known as 3-hydroxyacetanilide, is a non-toxic regioisomer of paracetamol.
While not classified as a hazardous waste by the Resource Conservation and Recovery Act
(RCRA), it is identified as a skin, eye, and respiratory irritant. Therefore, appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn
when handling this compound. Unused or expired Metacetamol should be disposed of
promptly and correctly to avoid accidental exposure and environmental contamination.

Operational and Disposal Plan

The primary disposal route for Metacetamol in a laboratory setting is through a licensed
hazardous waste disposal vendor via incineration. It is crucial to segregate Metacetamol waste
from other waste streams to ensure proper handling.

Key Logistical Considerations:

o Waste Classification: Metacetamol is not found on the RCRA P or U lists of hazardous
wastes. However, due to its irritant properties, it should be handled as a chemical waste.

o Containerization: Collect Metacetamol waste in a designated, leak-proof container made of
a compatible material such as high-density polyethylene (HDPE). The container should be
clearly labeled as "Metacetamol Waste for Incineration."
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» Storage: Store the waste container in a designated, secure area away from incompatible
materials.

» Disposal Vendor: Engage a licensed hazardous waste disposal vendor for the transportation
and incineration of the chemical waste.

Data Presentation
Chemical Compatibility of Metacetamol with Container Materials
The selection of an appropriate waste container is crucial to prevent leaks and reactions.

Based on data for the related compound acetamide, the following provides guidance on
material compatibility.
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Material Compatibility Rating Notes

Minor to moderate effects such
as slight corrosion,

) ) discoloration, softening, or
High-Density Polyethylene

Good to Fair swelling may occur with
(HDPE)

continuous use.
Recommended for short-term

waste accumulation.[1]

Degrades and suffers from

surface corrosion upon
Natural Rubber Not Recommended exposure. Can lead to

decreased strength, flexibility,

brittleness, and cracking.[2]

o Subject to degradation and
Nitrile Rubber Not Recommended )
surface corrosion.[2]

. Prone to degradation and
Silicone Rubber Not Recommended )
surface corrosion.[2]

Exhibits excellent chemical
resistance to acetamide and is

Fluorosilicone (FVMQ, FSIL) Recommended )
suitable for long-term contact.

[2]

Experimental Protocols

Specific experimental protocols for the disposal of Metacetamol are not readily available in the
reviewed literature. The recommended disposal method is based on general best practices for
non-hazardous pharmaceutical waste in a laboratory setting. The standard procedure involves
collection, proper labeling, and transfer to a licensed waste management facility for
incineration.

Mandatory Visualization

The following diagram outlines the decision-making and procedural workflow for the proper
disposal of Metacetamol in a laboratory environment.
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Initial Assessment

Unused or Expired Metacetamol Identified for Disposal

Consult Safety Data Sheet (SDS)

Is Metacetamol a RCRA
Hazardous Waste?

No (per SDS and RCRA lists)

Preparation (for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select a Compatible Waste Container
(e.g., Labeled HDPE)

Collect Metacetamol Waste

Label Container:
'Metacetamol Waste for Incineration’

Final Disposal

Store in Designated Secure Area

Arrange for Pickup by
Licensed Waste Vendor

incineration at a Maintain Disposal RecordsT

Permitted Facility

Click to download full resolution via product page

Metacetamol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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